Cas no 90047-31-7 (1,2-Aceanthrylenediol, 1,2-dihydro-, trans-)

1,2-Aceanthrylenediol, 1,2-dihydro-, trans- structure
90047-31-7 structure
Product Name:1,2-Aceanthrylenediol, 1,2-dihydro-, trans-
CAS No:90047-31-7
MF:C16H12O2
MW:236.265284538269
CID:795541
PubChem ID:13262720
Update Time:2025-04-19

1,2-Aceanthrylenediol, 1,2-dihydro-, trans- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Aceanthrylenediol, 1,2-dihydro-, trans-
    • (1R,2R)-1,2-dihydroaceanthrylene-1,2-diol
    • DTXSID60532857
    • 90047-31-7
    • Inchi: 1S/C16H12O2/c17-15-12-7-3-5-10-8-9-4-1-2-6-11(9)14(13(10)12)16(15)18/h1-8,15-18H/t15-,16-/m1/s1
    • InChI Key: YIRNENCQAWZCNH-HZPDHXFCSA-N
    • SMILES: O[C@H]1[C@@H](C2=CC=CC3=CC4C=CC=CC=4C1=C23)O

Computed Properties

  • Exact Mass: 236.083729621g/mol
  • Monoisotopic Mass: 236.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 40.5Ų
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